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Compound of Interest

Compound Name: Efavirenz-13C6

Cat. No.: B13860579 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Efavirenz-¹³C₆, including supplier details, purity information, and established

experimental protocols. This document is intended to serve as a comprehensive resource for

the procurement and application of this stable isotope-labeled internal standard in a research

setting.

Stable isotope-labeled compounds are critical tools in drug discovery and development,

primarily utilized as internal standards in quantitative bioanalysis. Efavirenz-¹³C₆, the ¹³C-

labeled version of the non-nucleoside reverse transcriptase inhibitor Efavirenz, offers a high

degree of accuracy for mass spectrometry-based assays.[1] This guide outlines key

considerations for sourcing high-purity Efavirenz-¹³C₆ and provides a detailed experimental

protocol for its use.

Supplier and Purity Analysis
The selection of a suitable supplier for Efavirenz-¹³C₆ is a critical first step to ensure the

reliability and accuracy of experimental results. Purity, isotopic enrichment, and available

documentation are primary factors for consideration. The following table summarizes publicly

available information from various suppliers.
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Supplier Purity
Isotopic
Incorporati
on

Method
CAS
Number

Notes

Clearsynth 98.13%[2] Not specified HPLC[2]
1261394-62-

0[2]

Accompanied

by a

Certificate of

Analysis.

Intended for

use as an

internal

standard for

GC- or LC-

mass

spectrometry.

[2]

Simson

Pharma

Limited

Not specified Not specified Not specified
1261394-62-

0[3]

Accompanied

by a

Certificate of

Analysis.[3]

MedchemExp

ress
Not specified Not specified Not specified

1261394-62-

0[1]

States the

product can

be used as a

tracer or an

internal

standard for

NMR, GC-

MS, or LC-

MS.[1]

Acanthus

Research
Not specified Not specified Not specified

1261394-62-

0[4]

Product

number EFA-

16-002.[4]

Sapphire

Bioscience

(distributing

for Toronto

Not specified Not specified Not specified 1261394-62-

0[5]

Product is for

research use

only.
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Research

Chemicals)

Biomol

(distributing

for

IsoSciences)

>98%[6] >99%[6] Not specified
1261394-62-

0[6]

Intended for

use as an

LC/MS

internal

standard.[6]

Alsachim 99.3%[7] Not specified Not specified Not specified

Mentioned in

a research

paper as the

source for a

validated

bioanalytical

method.[7]

Experimental Protocol: Quantification of Efavirenz
in Human Plasma using LC-MS/MS
The following protocol is a detailed methodology for the use of Efavirenz-¹³C₆ as an internal

standard in a sensitive and selective liquid chromatography/tandem mass spectrometry (LC-

MS/MS) method for the quantitative analysis of Efavirenz in human plasma. This method is

based on a published study and is intended for research purposes.[7]

Materials and Reagents
Efavirenz (analyte)

Efavirenz-¹³C₆ (internal standard)

HPLC-grade acetonitrile

Reagent-grade formic acid

Drug-free blank human plasma

Preparation of Stock and Working Solutions
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Internal Standard Stock Solution (1 mg/mL): Dissolve an appropriate amount of Efavirenz-

¹³C₆ in 1% formic acid in acetonitrile.[7]

Internal Standard Working Solution (10 ng/mL): Dilute the internal standard stock solution

with 0.1% formic acid in acetonitrile.[7]

Efavirenz Stock Solution: Prepare a stock solution of Efavirenz in a suitable solvent.

Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and

QC samples by spiking drug-free human plasma with known concentrations of the Efavirenz

stock solution. The concentration range for calibration curves in the cited study was 1.0–

2,500 ng/mL.[7]

Sample Preparation
The sample preparation method employed is protein precipitation.[7]

To a 50 µL aliquot of plasma sample (calibration standard, QC, or unknown), add a sufficient

volume of the internal standard working solution.

Add a protein precipitating agent, such as acetonitrile.

Vortex the mixture to ensure thorough mixing and precipitation of proteins.

Centrifuge the samples to pellet the precipitated proteins.

Dilute the resulting supernatant with water (1:1 ratio).[7]

Transfer the final diluted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography (LC):

A gradient program is used for the elution of analytes.[7]

Mobile Phase A: 0.1% formic acid in water.[7]

Mobile Phase B: 0.1% formic acid in acetonitrile.[7]
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Flow Rate: 0.3 mL/min.[7]

The total run time is approximately 5 minutes.[7]

Mass Spectrometry (MS/MS):

Ionization Mode: Negative Ionization.[7]

Detection: Multiple Reaction Monitoring (MRM).[7]

MRM Transitions:

Efavirenz: m/z 314.20 → 243.90[7]

Efavirenz-¹³C₆ (Internal Standard): m/z 320.20 → 249.90[7]

Visualizations
The following diagrams illustrate key workflows in the selection and use of Efavirenz-¹³C₆.
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Supplier Selection Workflow for Efavirenz-¹³C₆.
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Experimental Workflow for Efavirenz Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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